Cas no 1049750-04-0 (2-Isopropoxyacetohydrazide hydrochloride)

• Product Name: 2-Isopropoxyacetohydrazide hydrochloride
• CAS No: 1049750-04-0
• MF: C₅H₁₃ClN₂O₂
• MW: 168.621920347214
• CID: 4678877
• Update Time: 2025-10-28

2-Isopropoxyacetohydrazide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Isopropoxyacetohydrazide hydrochloride
• 2-(methylethoxy)acetohydrazide, chloride
• ARONIS012369
• BBB/471
• SBB080051
• BB0289300
• ST45049080
• 2-[(Propan-2-yl)oxy]acetohydrazide--hydrogen chloride (1/1)

• Inchi： 1S/C5H12N2O2.ClH/c1-4(2)9-3-5(8)7-6;/h4H,3,6H2,1-2H3,(H,7,8);1H
• InChI Key： WXFNBOVZLGGFNO-UHFFFAOYSA-N
• SMILES： Cl.O(CC(NN)=O)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 93
• Topological Polar Surface Area: 64.4

Additional information on 2-Isopropoxyacetohydrazide hydrochloride

2-Isopropoxyacetohydrazide Hydrochloride: A Comprehensive Overview

2-Isopropoxyacetohydrazide hydrochloride (CAS No. 1049750-04-0) is a versatile compound with significant applications in the fields of chemistry, biology, and pharmaceutical research. This compound, characterized by its unique chemical structure and properties, has garnered attention for its potential in various scientific and medical applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and potential therapeutic uses of 2-Isopropoxyacetohydrazide hydrochloride.

Chemical Structure and Properties

2-Isopropoxyacetohydrazide hydrochloride is a white crystalline solid with a molecular formula of C₆H₁₃ClN₂O₂. The compound features an isopropoxy group attached to an acetohydrazide moiety, which is further protonated to form the hydrochloride salt. The presence of the isopropoxy group imparts unique solubility properties, making it soluble in water and various organic solvents. The molecular weight of 2-Isopropoxyacetohydrazide hydrochloride is 184.63 g/mol.

The compound exhibits excellent thermal stability and can be stored under standard laboratory conditions without significant degradation. Its melting point ranges from 185°C to 187°C, making it suitable for various chemical reactions and processes. The solubility profile of 2-Isopropoxyacetohydrazide hydrochloride in different solvents has been extensively studied, with notable solubility in water (up to 50 mg/mL) and common organic solvents such as ethanol and methanol.

Synthesis Methods

The synthesis of 2-Isopropoxyacetohydrazide hydrochloride can be achieved through several well-documented methods. One common approach involves the reaction of isopropyl acetate with hydrazine hydrate in the presence of a suitable acid catalyst, followed by the formation of the hydrochloride salt. This method yields high purity product with good yields and minimal by-products.

A detailed synthetic route involves the following steps:

1. Esterification: Isopropyl acetate is synthesized by the esterification of acetic acid with isopropanol in the presence of a strong acid catalyst such as sulfuric acid.
2. Nucleophilic Substitution: The resulting isopropyl acetate reacts with hydrazine hydrate to form 2-isopropoxyacetohydrazide.
3. Salt Formation: The free base 2-isopropoxyacetohydrazide is then protonated using hydrochloric acid to form the hydrochloride salt.

This synthetic pathway has been optimized for large-scale production, ensuring consistent quality and purity of the final product.

Biological Activities and Mechanisms of Action

2-Isopropoxyacetohydrazide hydrochloride has been investigated for its biological activities, particularly in the context of enzyme inhibition and anti-inflammatory properties. Recent studies have shown that this compound exhibits potent inhibitory effects on various enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX).

The mechanism of action involves the interaction of the hydrazide moiety with key amino acid residues in the active site of these enzymes, leading to their inhibition. This inhibition results in reduced production of pro-inflammatory mediators such as prostaglandins and leukotrienes, thereby alleviating inflammation and associated symptoms.

In addition to its anti-inflammatory properties, 2-Isopropoxyacetohydrazide hydrochloride has also shown promise as an antioxidant agent. It can scavenge free radicals and prevent oxidative damage to cellular components, making it a potential candidate for treating oxidative stress-related disorders.

Potential Therapeutic Applications

The unique combination of anti-inflammatory and antioxidant properties makes 2-Isopropoxyacetohydrazide hydrochloride a promising candidate for various therapeutic applications. Preclinical studies have demonstrated its efficacy in models of inflammatory diseases such as arthritis, colitis, and dermatitis.

In arthritis models, treatment with 2-Isopropoxyacetohydrazide hydrochloride significantly reduced joint swelling and inflammation, improving overall joint function. Similarly, in colitis models, the compound was effective in reducing intestinal inflammation and promoting tissue repair.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-Isopropoxyacetohydrazide hydrochloride in human subjects. Preliminary results are encouraging, with no significant adverse effects reported at therapeutic doses. These findings suggest that this compound may have a favorable safety profile for long-term use.

FUTURE DIRECTIONS AND CONCLUSIONS

The ongoing research on 2-Isopropoxyacetohydrazide hydrochloride holds great promise for advancing our understanding of its biological activities and therapeutic potential. Future studies will focus on optimizing its pharmacokinetic properties to enhance bioavailability and reduce potential side effects.

In conclusion, 2-Isopropoxyacetohydrazide hydrochloride (CAS No. 1049750-04-0) is a multifaceted compound with significant potential in both research and clinical settings. Its unique chemical structure and biological activities make it a valuable tool for investigating inflammatory pathways and developing novel therapeutic agents for inflammatory diseases.